Tert-butyl 3-((3-aminopyridin-2-yl)oxy)piperidine-1-carboxylate
Overview
Description
Tert-butyl 3-((3-aminopyridin-2-yl)oxy)piperidine-1-carboxylate is an organic compound with the molecular formula C15H23N3O3 . It is used as an intermediate in organic chemical synthesis .
Molecular Structure Analysis
The molecular weight of Tert-butyl 3-((3-aminopyridin-2-yl)oxy)piperidine-1-carboxylate is 293.36 . The specific molecular structure is not provided in the searched resources.Scientific Research Applications
Alzheimer’s Disease Research
This compound has been studied for its potential in Alzheimer’s disease research. It has shown moderate protective activity in astrocytes stimulated with Amyloid Beta 1-42, which is significant because the aggregation of this peptide is a hallmark of Alzheimer’s disease . The compound acts as both a β-secretase and an acetylcholinesterase inhibitor, preventing the amyloid beta peptide aggregation and the formation of fibrils.
Organic Synthesis
In the field of organic synthesis, this compound is used as an intermediate. For instance, it has been involved in the synthesis of compounds by condensing N-(3-Aminopropyl)-2-pipecoline with BOC-protected forms of amino acids . This showcases its versatility as a building block in chemical synthesis.
Crystallography
The crystal structure of related tert-butyl compounds has been determined, which aids in understanding the molecular configuration and properties of these substances . This information is crucial for designing drugs and other materials that require precise molecular alignment.
Drug Development
Tert-butyl compounds are intermediates in the synthesis of biologically active compounds such as crizotinib . Crizotinib is an important drug used in the treatment of certain types of lung cancer, highlighting the significance of these intermediates in medicinal chemistry.
Neuroprotective Studies
The neuroprotective properties of tert-butyl compounds have been investigated, particularly their ability to protect against neurotoxicity induced by harmful substances . This research is vital for developing treatments for neurodegenerative diseases.
properties
IUPAC Name |
tert-butyl 3-(3-aminopyridin-2-yl)oxypiperidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23N3O3/c1-15(2,3)21-14(19)18-9-5-6-11(10-18)20-13-12(16)7-4-8-17-13/h4,7-8,11H,5-6,9-10,16H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LVXLLFDMFHAYBU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC(C1)OC2=C(C=CC=N2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.36 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 3-((3-aminopyridin-2-yl)oxy)piperidine-1-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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